Cas no 1805559-37-8 (4-Amino-2-bromopyridine-5-acetonitrile)

• Product Name: 4-Amino-2-bromopyridine-5-acetonitrile
• CAS No: 1805559-37-8
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 4803575
• Update Time: 2025-06-25

4-Amino-2-bromopyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-bromopyridine-5-acetonitrile

• Inchi： 1S/C7H6BrN3/c8-7-3-6(10)5(1-2-9)4-11-7/h3-4H,1H2,(H2,10,11)
• InChI Key： LDPUSESVHQFTQI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-2-bromopyridine-5-acetonitrile

Recent Advances in the Study of 4-Amino-2-bromopyridine-5-acetonitrile (CAS: 1805559-37-8)

4-Amino-2-bromopyridine-5-acetonitrile (CAS: 1805559-37-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a building block for novel drug candidates, owing to its unique chemical properties and reactivity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Amino-2-bromopyridine-5-acetonitrile as a precursor for the development of kinase inhibitors. The study demonstrated that this compound can be efficiently modified to yield potent inhibitors targeting specific kinases involved in cancer progression. The researchers employed a multi-step synthetic route, starting from commercially available materials, to achieve high yields and purity of the final products. The results indicated that derivatives of 4-Amino-2-bromopyridine-5-acetonitrile exhibited significant inhibitory activity against several cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

Another notable application of 4-Amino-2-bromopyridine-5-acetonitrile was reported in a study focusing on antimicrobial agents. Researchers synthesized a series of pyridine-based compounds using this intermediate and evaluated their efficacy against various bacterial and fungal strains. The findings revealed that certain derivatives displayed broad-spectrum antimicrobial activity, with minimal cytotoxicity to mammalian cells. This underscores the compound's versatility in the design of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Beyond its pharmaceutical applications, 4-Amino-2-bromopyridine-5-acetonitrile has also been investigated for its role in agrochemical research. A recent study highlighted its use in the synthesis of novel herbicides and pesticides. The compound's ability to act as a scaffold for functional group modifications allows for the creation of diverse agrochemicals with improved efficacy and environmental safety profiles. Researchers emphasized the importance of optimizing synthetic protocols to enhance the scalability and cost-effectiveness of these derivatives for industrial applications.

In conclusion, 4-Amino-2-bromopyridine-5-acetonitrile (CAS: 1805559-37-8) continues to be a valuable intermediate in chemical and pharmaceutical research. Its diverse applications, ranging from anticancer and antimicrobial agents to agrochemicals, highlight its significance in the field. Future studies should focus on further elucidating its mechanism of action and exploring new synthetic routes to unlock its full potential. The ongoing research on this compound promises to yield innovative solutions to some of the most pressing challenges in medicine and agriculture.